Cas no 1249413-29-3 (2-(2-Methoxyphenyl)-2-methylcyclopropan-1-amine)

• Product Name: 2-(2-Methoxyphenyl)-2-methylcyclopropan-1-amine
• CAS No: 1249413-29-3
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5187424
• PubChem ID: 54595102
• Update Time: 2025-06-23

2-(2-Methoxyphenyl)-2-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-2-methylcyclopropan-1-amine
• Cyclopropanamine, 2-(2-methoxyphenyl)-2-methyl-
• 2-(2-Methoxyphenyl)-2-methylcyclopropan-1-amine

• Inchi： 1S/C11H15NO/c1-11(7-10(11)12)8-5-3-4-6-9(8)13-2/h3-6,10H,7,12H2,1-2H3
• InChI Key： OTZMWLQWDPPDFB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1(C)CC1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2

Additional information on 2-(2-Methoxyphenyl)-2-methylcyclopropan-1-amine

Comprehensive Overview of 2-(2-Methoxyphenyl)-2-methylcyclopropan-1-amine (CAS No. 1249413-29-3)

2-(2-Methoxyphenyl)-2-methylcyclopropan-1-amine, with the CAS number 1249413-29-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of cyclopropylamine derivatives, which are known for their unique structural properties and potential therapeutic applications. The presence of a methoxyphenyl group and a methylcyclopropane moiety in its structure makes it a subject of interest for researchers exploring novel drug candidates and bioactive molecules.

In recent years, the demand for cyclopropane-containing compounds has surged due to their role in drug discovery and development. Researchers are particularly interested in how the rigid three-membered ring of cyclopropane can influence the biological activity of molecules. The 2-(2-Methoxyphenyl)-2-methylcyclopropan-1-amine structure is no exception, as its unique configuration may offer advantages in terms of metabolic stability and receptor binding affinity. This has led to its exploration in areas such as central nervous system (CNS) therapeutics and enzyme inhibition studies.

The synthesis of 2-(2-Methoxyphenyl)-2-methylcyclopropan-1-amine involves sophisticated organic chemistry techniques, including ring-closing reactions and amine functionalization. Its CAS number 1249413-29-3 serves as a unique identifier in chemical databases, facilitating its tracking in research publications and patent filings. Given the growing interest in small-molecule therapeutics, this compound is often discussed in the context of structure-activity relationship (SAR) studies, where its pharmacophore features are analyzed for potential drug-like properties.

One of the most frequently searched topics related to this compound is its potential application in neuropharmacology. Users often inquire about its mechanism of action or whether it has been tested in preclinical models for conditions like neurodegenerative diseases or mood disorders. While detailed clinical data may be limited, the compound's structural resemblance to other bioactive amines suggests it could interact with neurotransmitter receptors or monoamine transporters, making it a candidate for further investigation.

Another area of interest is the compound's physicochemical properties, such as its solubility, logP, and stability under various conditions. These factors are critical for researchers evaluating its suitability as a drug lead. For instance, the methoxy group in the compound may enhance its lipophilicity, which could influence its blood-brain barrier permeability—a key consideration for CNS-targeted therapies.

From an SEO perspective, terms like "cyclopropylamine derivatives in drug discovery" and "2-(2-Methoxyphenyl)-2-methylcyclopropan-1-amine synthesis" are highly relevant. These keywords align with the queries of researchers and industry professionals seeking information on this compound. Additionally, the inclusion of CAS number 1249413-29-3 ensures that the content is discoverable in academic and commercial chemical databases.

In summary, 2-(2-Methoxyphenyl)-2-methylcyclopropan-1-amine (CAS No. 1249413-29-3) represents a promising scaffold in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may emerge as a key player in the development of next-generation therapeutics.